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Executive Summary

CYPHOS® IL 105 (Trihexyl(tetradecyl)phosphonium dicyanamide) represents a critical
evolution in phosphonium-based ionic liquids (ILs). While its precursor, CYPHOS IL 101
(Chloride), exhibits high viscosity and semi-solid behavior at room temperature, the anion
exchange to dicyanamide (

) yields a room-temperature liquid with significantly reduced viscosity and enhanced transport
properties.

This guide provides a rigorous analysis of the physical properties of CYPHOS IL 105, focusing
on its application in liquid-liquid extraction (LLE), catalysis, and gas separation. The data
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presented here serves to validate experimental design, particularly regarding moisture
management and thermal limits.

Molecular Architecture & Synthesis

The utility of CYPHOS IL 105 stems from the asymmetry of its cation and the charge
delocalization of its anion.

e Cation:

provides steric bulk and hydrophobicity, preventing lattice formation (crystallization) and
ensuring immiscibility with aqueous phases.

e Anion:

(Dicyanamide) is a "soft" anion with low charge density, which significantly disrupts ionic
packing, resulting in lower viscosity compared to halide equivalents.

Synthesis Pathway (Metathesis)

Researchers often synthesize IL 105 in-house from the commercially available IL 101 to ensure
purity. The following diagram outlines the standard aqueous-organic biphasic metathesis route.
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Figure 1: Metathesis synthesis workflow for converting CYPHOS IL 101 to IL 105. Note that
thorough washing is critical to remove chloride impurities which can catalyze corrosion in
downstream applications.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1255004/docs?utm_src=pdf-body-img#technical-characterization-of-cyphos-il-105-physical-properties-experimental-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Thermophysical Profile

The following data represents the baseline physical properties for dry CYPHOS IL 105. Note
that "dry" is defined as water content

ppm.
Core Physical Data
Property Value Conditions Relevance
o Easier handling than
State Liquid 25°C
IL 101 (Paste).
Lighter than water;
_ facilitates phase
Density 25°C - 28°C o
separation in
extraction.
Moderate. Drastically
Viscosity 25°C lower than IL 101
(~2000+ cP).
Low, but sufficient for
o some electrochemical
Conductivity 24°C )
windows (approx 3.2
V).
Forms biphasic
Water Solubility Immiscible 25°C system; solubility < 1
wit%.
Warning: Long-term
Thermal Stability Dynamic TGA stability is lower

(~150-200°C).

Viscosity & Temperature Dependence

Unlike molecular solvents, the viscosity of IL 105 follows non-Arrhenius behavior, typically fitted
by the Vogel-Fulcher-Tammann (VFT) equation.
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« Insight: A temperature increase from 25°C to 60°C can reduce viscosity by >60%,
significantly improving mass transfer rates in extraction columns.

Hygroscopicity vs. Hydrophobicity

Crucial Distinction: CYPHOS IL 105 is hydrophobic (it will phase separate from liquid water) but
hygroscopic (it will absorb atmospheric moisture).

o Impact: Absorbed water acts as a plasticizer, lowering viscosity and density.
o Protocol: Always store under inert gas (Ar/N2) or in a desiccator.

Experimental Protocols
Pre-Experiment Drying Protocol

Water is the primary impurity affecting reproducibility.
e Setup: Rotary evaporator or Schlenk line.
o Parameters: Heat to 60—-80°C under high vacuum (< 1 mbar) for 4—6 hours.

» Validation: Perform Karl Fischer (KF) titration. Target water content: < 0.1 wt%.

Liquid-Liquid Extraction (LLE) Workflow

CYPHOS IL 105 is a premier solvent for separating Cobalt (Co) from Nickel (Ni) or extracting
rare earth elements.
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Figure 2: General workflow for metal extraction using CYPHOS IL 105. The mechanism is
typically anion exchange or solvation of neutral metal-chloro complexes.

Scientific Integrity & Safety
Thermal Stability Warning

While dynamic TGA (heating ramp) suggests stability up to 300°C, static TGA (holding at
constant temp) reveals decomposition at lower temperatures over time.
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o Recommendation: Do not exceed 150°C for extended periods (hours/days) to prevent
degradation of the dicyanamide anion, which can polymerize or release nitrile species.

Corrosion Potential

Although less corrosive than the chloride form (IL 101), the dicyanamide anion can hydrolyze
under highly acidic, hot conditions to release ammonia.

o Material Compatibility: Use glass, PTFE, or PEEK. Avoid prolonged contact with mild steel at
high temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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